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This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals using JPL's

gravitational field data to improve the accuracy of their models.

General FAQs
Q1: What types of gravitational field data does JPL provide?

A1: JPL provides a range of gravitational field data, primarily through missions like the Gravity

Recovery and Climate Experiment (GRACE) and its successor, GRACE-Follow On (GRACE-

FO). This data is typically available as spherical harmonic models, which represent the

gravitational potential of a celestial body.[1][2] These models can be used to understand mass

variations on Earth, such as changes in ice sheets, groundwater, and sea level.[3][4]

Additionally, JPL's Solar System Dynamics group offers ephemeris data for planets, moons,

and other celestial bodies, which includes their precise orbits under gravitational influences.[2]

Q2: Where can I access JPL's gravitational field data?

A2: JPL's gravitational field data is accessible through several portals. The GRACE and

GRACE-FO data, including monthly mass grids, are available on the GRACE Tellus website

and the Physical Oceanography Distributed Active Archive Center (PO.DAAC).[5][6] For

planetary and solar system body ephemerides, the JPL Horizons system is the primary source.

[7] The Planetary Data System (PDS) Geosciences Node also archives spherical harmonic

models of gravity fields for various celestial bodies.[1]
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Q3: What is the typical spatial and temporal resolution of GRACE/GRACE-FO data?

A3: GRACE and GRACE-FO data can resolve mass changes over spatial scales of

approximately 300x300 kilometers.[3] The temporal resolution is typically monthly, though

some data products may have different time steps.[3][8] It's important to note that at smaller

spatial scales, there's a higher chance of "signal leakage" from surrounding areas, which can

affect the accuracy of your results.[3]

Troubleshooting for Earth Science Models
Q4: My model results using GRACE data show persistent North-South "stripes." What causes

this and how can I fix it?

A4: The North-South "stripes" are a known artifact in GRACE data, resulting from

measurement errors that are non-uniform.[5][9] To mitigate this, a "destriping" filter should be

applied during data processing. These filters are designed to identify and remove the correlated

errors that cause the striping pattern.[5]

Q5: I'm observing discrepancies in my model that seem to be time-variable. What are the

common sources of temporal errors in GRACE data?

A5: Time-variable discrepancies in GRACE data can often be attributed to uncorrected or mis-

modeled short-term mass redistribution signals. The most significant of these are:

Tidal Effects: Gravitational effects from ocean and atmospheric tides need to be corrected

for. Errors in tidal models, especially in shallow seas and high latitudes, can introduce

inaccuracies.[10]

Atmospheric Mass Redistribution: Changes in atmospheric pressure cause variations in the

gravitational field. While models are used to remove these effects, residual errors can

remain.[5]

Hydrological Signals: Short-period variations in surface water mass can also affect the

monthly gravity estimates if not properly accounted for.[11]

Q6: How do I account for missing data in the GRACE/GRACE-FO time series?
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A6: The GRACE and GRACE-FO missions have had periods with missing data due to

instrument issues or battery management.[8] When comparing your model output to GRACE

data, it is recommended to match the sub-monthly sampling by only using the days for which

GRACE data is available in your monthly averages.[8] For filling larger gaps, various

interpolation techniques have been developed, some of which incorporate data from other

satellite missions or hydrological models.[12]

For Drug Development Professionals: Modeling
Microgravity
Q7: How can JPL's gravitational data be relevant to drug development?

A7: While indirect, the application lies in the precise modeling of microgravity environments,

such as that on the International Space Station (ISS). Microgravity has been shown to be

beneficial for protein crystallization and the development of 3D cell cultures, both of which are

crucial for drug discovery.[13][14][15] By providing highly accurate orbital and gravitational field

data, JPL's datasets can be used to refine computational fluid dynamics (CFD) models that

simulate the microgravity conditions of an orbiting laboratory.[16] This allows for more accurate

predictions of fluid behavior and its impact on biological experiments.[16]

Q8: I am developing a CFD model for a protein crystallization experiment on the ISS. What

gravitational factors should I consider?

A8: For a high-fidelity CFD model of a microgravity environment, you should consider:

Gravitational Gradient: The slight variation in gravity across the experiment apparatus.

g-jitter: Small vibrations and accelerations on the spacecraft that can disturb the microgravity

environment.

Orbital Mechanics: The precise orbital path and any perturbations, which can be obtained

from JPL's ephemeris data.

These factors can influence convection and sedimentation within the experiment, which in turn

affects the quality of protein crystal growth.[17][18]
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Q9: My simulation of a 3D cell culture in microgravity isn't matching experimental results. What

could be the issue?

A9: Discrepancies between simulated and experimental results in microgravity cell culture can

arise from the complexities of fluid dynamics in that environment. The motion of a rotating wall

vessel or other bioreactor, combined with the near-absence of gravity, can induce shear

stresses and convection that are difficult to model.[19] It's crucial that your CFD model

accurately accounts for the geometry of the culture flask and the specific motions of the

experimental setup.[19] Using precise orbital data from JPL can help to correctly initialize the

external gravitational forces in your simulation.

Data Presentation
Table 1: Comparison of GRACE and GRACE-FO Mission Parameters

Parameter GRACE Mission GRACE-FO Mission

Launch Date March 17, 2002 May 22, 2018

Mission Duration ~15 years 5 years (designed)

Initial Altitude ~500 km ~500 km

End of Mission Altitude ~300 km ~300 km

Primary Ranging System Microwave
Microwave and Laser Ranging

Interferometer

Source:[4][20]

Experimental Protocols
Protocol 1: Correcting for Tidal and Atmospheric Effects in GRACE Data

Obtain Level-2 GRACE Data: Download the spherical harmonic coefficients from a JPL data

portal.

Acquire AOD1B Product: Download the Atmospheric and Ocean De-aliasing Level-1B

(AOD1B) product. This contains data to correct for short-term atmospheric and oceanic mass
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variations.[6]

Apply Corrections: Subtract the AOD1B fields from the Level-2 data to remove the modeled

atmospheric and tidal signals.

Filter Data: Apply a destriping filter to remove correlated North-South errors.

Smooth Data: Apply a spatial smoothing filter (e.g., Gaussian) to reduce noise at shorter

wavelengths.[5]

Visualizations

Data Acquisition

Data Pre-processing Modeling Analysis & Validation
Raw JPL Gravity Data

(Level-1B/Level-2)

Apply Corrections
(Tidal, Atmospheric)

Input

Ancillary Data
(e.g., AOD1B, Ephemeris)

Input

Filtering & Smoothing
(Destriping, Gaussian)

Integrate into
Scientific Model Model Output Validate against

Independent Data

Click to download full resolution via product page

Caption: Workflow for integrating JPL gravitational data into a scientific model.
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Model Accuracy Issue Identified
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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